2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide

• IUPAC Name: 2-[2-(2,3-dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide
• InChI: InChI=1S/C17H24N2O2/c18-17(20)14-3-1-2-4-15(14)19-9-7-12-5-6-16-13(11-12)8-10-21-16/h5-6,11,14-15,19H,1-4,7-10H2,(H2,18,20)
• InChI Key: YEHFJTNBLOHEQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)N)NCCC2=CC3=C(C=C2)OCC3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide, also known as DBF, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DBF is a cyclic amide that contains a benzofuran ring and an ethylamino group, making it a unique compound with interesting properties.

Mechanism of Action

The mechanism of action of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide is complex and not fully understood. It has been shown to act as a serotonin transporter inhibitor, increasing the levels of serotonin in the brain and producing antidepressant effects. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells, possibly by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been shown to have several biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing the levels of neurotransmitters in the brain, and inhibiting the growth and proliferation of cancer cells. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has also been shown to have neuroprotective effects, reducing brain damage caused by ischemia and other insults.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide in lab experiments is its unique chemical structure, which allows for the study of its specific properties and mechanisms of action. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has also been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development.
One limitation of using 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide, including:
1. Investigating the potential of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease.
2. Studying the mechanisms of action of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide in cancer cells, and identifying the specific pathways and targets involved.
3. Developing new analogs of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide with improved solubility and pharmacokinetic properties, to enhance its effectiveness as a drug candidate.
4. Investigating the potential of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide as a treatment for other conditions, such as inflammation, pain, and metabolic disorders.
Conclusion
In conclusion, 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide is a unique chemical compound that has gained attention in scientific research due to its potential applications in various fields. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been shown to have neuroprotective effects, reduce oxidative stress and inflammation, and inhibit the growth and proliferation of cancer cells. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has several advantages and limitations for lab experiments, and there are several future directions for its study, including investigating its potential as a treatment for other neurological disorders and developing new analogs with improved properties.

Synthesis Methods

The synthesis of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide involves several steps, starting with the preparation of 2-(2-aminoethyl) cyclohexanone, followed by the condensation with 2,3-dihydrobenzofuran-5-carboxaldehyde to form the final product. The synthesis of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been reported in several research papers, and the yield and purity of the compound depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been shown to have neuroprotective effects, reducing brain damage caused by ischemia and oxidative stress. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has also been studied as a potential treatment for depression and anxiety, as it acts as a serotonin transporter inhibitor.
In cancer research, 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells. 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has also been studied as a potential treatment for drug-resistant cancer, as it can overcome the resistance mechanisms of cancer cells.